Cas no 65143-04-6 ((+)-Cyclopentyl S-propyl methylphosphonothioate)

• Product Name: (+)-Cyclopentyl S-propyl methylphosphonothioate
• CAS No: 65143-04-6
• MF: C₉H₁₉O₂PS
• MW: 222.284722566605
• CID: 2704516
• PubChem ID: 187444
• Update Time: 2025-04-21

(+)-Cyclopentyl S-propyl methylphosphonothioate Chemical and Physical Properties

Names and Identifiers

• (S)-O-Cyclopentyl S-propyl methylphosphonothioate
• 65167-61-5
• 65167-62-6
• 85473-34-3
• (+)-Cyclopentyl S-propyl methylphosphonothioate
• Phosphonothioic acid, methyl-, O-cyclopentyl S-propyl ester
• 65143-04-6
• (+-)-O-Cyclopentyl S-propyl methylphosphonothioate
• Phosphonothioic acid, methyl-, O-cyclopentyl S-propyl ester, (-)-
• (R)-O-Cyclopentyl S-propyl methylphosphonothioate
• O-Cyclopentyl S-propyl methylphosphonothioate
• DTXSID50983713
• Phosphonothioic acid, methyl-, O-cyclopentyl S-propyl ester, (+)-
• (-)-Cyclopentyl S-propyl methylphosphonothioate
• (+-)-Cyclopentyl S-propyl methylphosphonothioate
• Phosphonothioic acid, methyl-, O-cyclopentyl S-propyl ester, (+-)-

• Inchi： 1S/C9H19O2PS/c1-3-8-13-12(2,10)11-9-6-4-5-7-9/h9H,3-8H2,1-2H3
• InChI Key： HQGSMDCBXJCTJI-UHFFFAOYSA-N
• SMILES： S(CCC)P(C)(=O)OC1CCCC1

Computed Properties

• Exact Mass: 222.08433802Da
• Monoisotopic Mass: 222.08433802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organothiophosphorus compounds